2-(2-Amino-4-nitrophenoxy)ethan-1-ol

• CAS No.: 59820-37-0
• Molecular Formula: C8H10N2O4
• Molecular Weight: 198.18 g/mol
• IUPAC Name: 2-(2-amino-4-nitrophenoxy)ethanol
• InChI: InChI=1S/C8H10N2O4/c9-7-5-6(10(12)13)1-2-8(7)14-4-3-11/h1-2,5,11H,3-4,9H2
• InChI Key: SNCKXWBRZLPPIM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1[N+](=O)[O-])N)OCCO

Description

2-(2-Amino-4-nitrophenoxy)ethan-1-ol is a nitroaromatic compound featuring a phenoxy backbone substituted with an amino group at position 2 and a nitro group at position 4, linked to an ethanol moiety via an ether bond. Such compounds are often intermediates in pharmaceuticals, dyes, or agrochemicals due to their electron-withdrawing (nitro) and electron-donating (amino) functional groups, which influence solubility, stability, and synthetic pathways .

Comparison with Similar Compounds

Structural Analogs and Positional Isomers

Key structural analogs include:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituent Positions	Melting Point (°C)	Key Differences
2-Amino-4-nitrophenol	C₆H₆N₂O₃	154.12	2-amino, 4-nitro	143	Lacks ethanol moiety
4-Amino-2-nitrophenol	C₆H₆N₂O₃	154.12	4-amino, 2-nitro	125–127	Positional isomer; lower mp
1-(2-Amino-6-nitrophenyl)ethanone	C₈H₈N₂O₃	196.16	2-amino, 6-nitro	Not reported	Ethanone instead of ethan-1-ol
2-[(2-Fluoro-4-nitrophenyl)amino]ethanol	C₈H₉FN₂O₃	200.17	4-nitro, 2-fluoro	Not reported	Fluorine substituent; amino linkage
N,O-di-(2-hydroxyethyl)-2-amino-5-nitrophenol	C₁₁H₁₅N₂O₅	261.25*	2-amino, 5-nitro	Not reported	Dual hydroxyethyl groups

*Calculated based on formula.
Sources : .

Key Observations:

• Substituent Position: Moving the nitro group from position 4 to 6 (e.g., 1-(2-Amino-6-nitrophenyl)ethanone) reduces steric hindrance but may alter electronic properties, affecting reactivity in electrophilic substitution .
• Fluorine Effects : The fluoro-substituted analog () exhibits higher molecular weight and altered electronic effects, which could influence metabolic stability in pharmaceutical applications .

Physicochemical Properties

• Melting Points: Positional isomers like 2-Amino-4-nitrophenol (mp 143°C) and 4-Amino-2-nitrophenol (mp 125–127°C) demonstrate how substituent orientation impacts crystallinity. The target compound’s melting point is likely intermediate, influenced by the ethan-1-ol group .
• Molecular Weight: The target compound’s estimated molecular weight (~212 g/mol) is higher than simpler analogs (e.g., 154 g/mol for nitrophenols) due to the ethan-1-ol side chain .

Hazards and Regulatory Considerations

• Toxicological Data: Many analogs, such as 1-(2-Amino-6-nitrophenyl)ethanone, lack comprehensive toxicological profiles, necessitating precautionary measures (e.g., avoiding inhalation or skin contact) .
• Regulatory Compliance: Compounds like 2-Amino-4-nitrophenol are regulated under GHS/CLP standards, suggesting similar labeling requirements (e.g., P261, P262) for the target compound .